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Compound of Interest

Compound Name: 2,4,5-Trihydroxybutyrophenone

Cat. No.: B075640 Get Quote

This guide provides immediate and essential safety and logistical information for handling

2,4,5-Trihydroxybutyrophenone, a compound used as an antioxidant in various industrial

applications.[1][2] The following procedures are critical for the safety of researchers, scientists,

and drug development professionals in a laboratory setting.

Hazard Identification and Personal Protective
Equipment
2,4,5-Trihydroxybutyrophenone is classified as a hazardous substance, causing skin and

serious eye irritation, and may lead to respiratory irritation.[3] It is crucial to use appropriate

Personal Protective Equipment (PPE) to minimize exposure and ensure personal safety.

Summary of Recommended Personal Protective Equipment (PPE)
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Body Part Equipment Specifications

Eyes
Safety Glasses with Side

Shields or Goggles

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[4]

[5]

Hands Chemical-resistant Gloves

Wear appropriate protective

gloves, such as nitrile or

neoprene, to prevent skin

exposure.[4][5]

Body Laboratory Coat

A standard laboratory coat

should be worn to protect

against splashes and spills.[4]

[5]

Respiratory Fume Hood or Respirator

Use only in a well-ventilated

area or under a chemical fume

hood.[4] If ventilation is

inadequate, a NIOSH-

approved respirator is

necessary.[4][6]

Safe Handling and Storage Protocols
Adherence to proper handling and storage protocols is essential for maintaining the integrity of

2,4,5-Trihydroxybutyrophenone and ensuring a safe laboratory environment.

Handling Procedures:

Avoid all direct contact with the skin, eyes, and clothing.[4]

Do not ingest or inhale the substance.[4]

Ensure thorough washing of hands and any exposed skin after handling.[4]
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Use in a well-ventilated area, preferably within a chemical fume hood, to control airborne

levels.[4]

Remove and wash contaminated clothing before reuse.[4]

Storage Procedures:

Store in a cool, dry, and well-ventilated place.[4]

Keep the container tightly closed when not in use.[4]

Avoid storage with incompatible materials, such as strong oxidants.[4]

Emergency and First Aid Measures
Immediate and appropriate first aid is crucial in the event of accidental exposure.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[4]

Skin Contact

Remove contaminated clothing and shoes.

Flush skin with plenty of water for at least 15

minutes. Seek medical attention.[4]

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Do NOT induce

vomiting. Seek immediate medical attention.[4]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek

immediate medical attention.[4]

Spill and Disposal Management
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Proper management of spills and waste is critical to prevent environmental contamination and

ensure safety.

Spill Cleanup:

For small spills, dampen the solid material with alcohol and transfer it to a suitable container

for disposal.[7]

Use absorbent paper dampened with alcohol to clean up any remaining material.[7]

Seal all contaminated materials in a vapor-tight plastic bag for disposal.[7]

Ensure adequate ventilation during cleanup.

Waste Disposal:

Chemical waste generators must determine if the discarded chemical is classified as

hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[4]

Consult state and local hazardous waste regulations to ensure complete and accurate

classification and disposal.[4]

Dispose of the substance and its container in accordance with local, regional, national, and

international regulations.

Operational Workflow for Handling 2,4,5-
Trihydroxybutyrophenone
The following diagram outlines the standard operational workflow for safely handling 2,4,5-
Trihydroxybutyrophenone in a laboratory setting.
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Caption: Workflow for Safe Handling of 2,4,5-Trihydroxybutyrophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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